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Compound of Interest

Compound Name: DHMQ

Cat. No.: B15619133

Disclaimer: This document provides guidance on the proper disposal of Dimethylhydroquinone
(DHMQ). It is intended for researchers, scientists, and drug development professionals. Always
consult your institution's Environmental Health and Safety (EHS) department and refer to the
specific Safety Data Sheet (SDS) for the particular isomer and formulation of DHMQ you are
using, as procedures may vary.

Dimethylhydroquinone (DHMQ) is a chemical compound with several isomers, including 1,4-
Dimethoxybenzene and 2,6-Dimethylhydroquinone.[1][2] The proper disposal of DHMQ is
crucial to ensure laboratory safety, prevent environmental contamination, and comply with
regulations.

Key Chemical and Physical Properties

The following table summarizes key quantitative data for a common DHMQ isomer, 1,4-
Dimethoxybenzene.
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Property Value

Molecular Formula C8H1002

Molecular Weight 138.16 g/mol [1][3]
Melting Point 54-58 °C[1][4]

Boiling Point 213 °C[1][4]

Flash Point 98 °C[1][4]

Density 1.053 g/mL at 25 °C[1]
Water Solubility 0.8 g/L (20 °C)[1]
Autoignition Temperature 1463 °F

Data for 1,4-Dimethoxybenzene (CAS No. 150-78-7).
Step-by-Step Disposal Protocol
This protocol outlines the essential steps for the safe handling and disposal of DHMQ waste.

1. Personal Protective Equipment (PPE) and Safety Measures: Before handling DHMQ waste,
ensure you are wearing appropriate PPE. Handle in accordance with good industrial hygiene
and safety practices.[3]

o Eye Protection: Use safety glasses or goggles tested and approved under government
standards such as NIOSH (US) or EN 166 (EU).[3]

e Hand Protection: Wear chemical-resistant gloves. Inspect gloves prior to use and use proper
glove removal technique to avoid skin contact.[3]

» Body Protection: Wear a lab coat or other protective clothing.

¢ Ventilation: Handle waste in a well-ventilated area, such as a chemical fume hood, to avoid
breathing dust or vapors.[3][5]

2. Waste Collection and Storage:
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o Container: Use a designated, properly labeled, and closed container for DHMQ waste.[3]
The container must be compatible with the chemical.

o Labeling: Clearly label the waste container as "Hazardous Waste" and include the chemical
name "Dimethylhydroquinone” and any associated hazards (e.g., "Harmful,” "Aquatic
Hazard").

e Segregation: Store DHMQ waste separately from incompatible materials, particularly strong
oxidizing agents.[1]

o Storage Location: Keep waste containers in a designated satellite accumulation area near
the point of generation.[6] Ensure the storage area is cool, dry, and well-ventilated.[4][5]

3. Disposal Procedure:

Disposal of chemical waste must be managed through your institution's EHS department or a
licensed hazardous waste disposal company.[3] Do not discharge DHMQ into drains or the
environment.[3]

o Contact EHS: Schedule a pickup for your hazardous waste with your institution's EHS office.

[6]

» Licensed Disposal Company: The standard procedure is to offer surplus and non-recyclable
solutions to a licensed disposal company.[3]

 Incineration: A common disposal method is to dissolve or mix the material with a combustible
solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber.[3]

e Unused Product: Dispose of unused DHMQ as you would hazardous waste. Do not discard it
in the regular trash.[3]

4. Spill and Contamination Cleanup:
In the event of a spill, take the following steps:
o Evacuate and Ventilate: Ensure the area is well-ventilated and restrict access.

o Containment: Prevent further leakage or spillage if it is safe to do so0.[3]
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o Cleanup: For solid DHMQ, sweep up the material and place it in a suitable, closed container
for disposal, avoiding dust creation.[3]

o Decontamination: Clean the spill area thoroughly. Dispose of any contaminated materials
(e.g., paper towels, absorbent pads) as hazardous waste.

DHMQ Disposal Workflow

The following diagram illustrates the logical steps for the proper disposal of DHMQ.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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